96-05-9

Allyl methacrylate

In Stock

• CAS RN:
• 96-05-9

• Formula:
• C7H10O2

• InChI:
• InChI=1S/C7H10O2/c1-4-5-9-7(8)6(2)3/h4H,1-2,5H2,3H3

• InChIKey:
• FBCQUCJYYPMKRO-UHFFFAOYSA-N

• Allyl methacrylate (AMA) is an acrylic monomer with two types of vinyl groups which include methacrylic and allylic based double bonds. It is mainly utilized as a cross-linking agent to increase the hardness of the base material. It also facilitates an improvement in the heat resistant property of the resin.
  
  

4'-(Dimethylamino)benzylidene-4-nitroaniline

In Stock

• CAS RN:
• 896-05-9

• Formula:
• C15H15N3O2

• InChI:
• InChI=1S/C15H15N3O2/c1-17(2)14-7-3-12(4-8-14)11-16-13-5-9-15(10-6-13)18(19)20/h3-11H,1-2H3

• InChIKey:
• RLDPRVKBHPQKIK-UHFFFAOYSA-N

• 4'-(Dimethylamino)benzylidene-4-nitroaniline is a useful research compound. Its molecular formula is C15H15N3O2 and its molecular weight is 269.3 g/mol. The purity is usually 95%.

6-Methyl-2-oxo-4-thioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid ethyl ester

In Stock

• CAS RN:
• 13996-05-9

• Formula:
• C8H10N2O3S

• InChI:
• InChI=1S/C8H10N2O3S/c1-3-13-7(11)5-4(2)9-8(12)10-6(5)14/h3H2,1-2H3,(H2,9,10,12,14)

• InChIKey:
• FKWPOCBDNMHKCV-UHFFFAOYSA-N

• 6-Methyl-2-oxo-4-thioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C8H10N2O3S and its molecular weight is 214.24 g/mol. The purity is usually 95%.

3-(5-Hydroxy-2,2,7,8-tetramethyl-6-oxo-7,8-dihydropyrano[3,2-g]chromen-10-yl)hexanoic acid

• CAS RN:
• 18196-05-9

• Formula:
• C22H28O6

• InChI:
• InChI=1S/C22H28O6/c1-6-7-13(10-15(23)24)16-20-14(8-9-22(4,5)28-20)19(26)17-18(25)11(2)12(3)27-21(16)17/h8-9,11-13,26H,6-7,10H2,1-5H3,(H,23,24)

• InChIKey:
• JZWLSXINEVHWEP-UHFFFAOYSA-N

• 3-(5-Hydroxy-2,2,7,8-tetramethyl-6-oxo-7,8-dihydropyrano[3,2-g]chromen-10-yl)hexanoic acid is a natural product found in Calophyllum membranaceum, Calophyllum macrocarpum, and other organisms with data available.

1-Cyclohexyl-3-(4-(difluoromethoxy)phenyl)-1-methylthiourea

In Stock

• CAS RN:
• 398996-05-9

• Formula:
• C15H20F2N2OS

• InChI:
• InChI=1S/C15H20F2N2OS/c1-19(12-5-3-2-4-6-12)15(21)18-11-7-9-13(10-8-11)20-14(16)17/h7-10,12,14H,2-6H2,1H3,(H,18,21)

• InChIKey:
• WLDGRMKVGZIREZ-UHFFFAOYSA-N

• 1-Cyclohexyl-3-(4-(difluoromethoxy)phenyl)-1-methylthiourea is a useful research compound. Its molecular formula is C15H20F2N2OS and its molecular weight is 314.39. The purity is usually 95%.

2-Chloro-8-ethyl-quinoline-3-carbaldehyde

In Stock

• CAS RN:
• 335196-05-9

• Formula:
• C12H10ClNO

• InChI:
• InChI=1S/C12H10ClNO/c1-2-8-4-3-5-9-6-10(7-15)12(13)14-11(8)9/h3-7H,2H2,1H3

• InChIKey:
• OCNAMDQJNZGZIH-UHFFFAOYSA-N

• 2-Chloro-8-ethyl-quinoline-3-carbaldehyde is a useful research compound. Its molecular formula is C12H10ClNO and its molecular weight is 219.66 g/mol. The purity is usually 95%.

1-(4-(Bromomethyl)phenyl)-3,5-dimethyl-1H-pyrazole

In Stock

• CAS RN:
• 937796-05-9

• Formula:
• C12H13BrN2

• InChI:
• InChI=1S/C12H13BrN2/c1-9-7-10(2)15(14-9)12-5-3-11(8-13)4-6-12/h3-7H,8H2,1-2H3

• InChIKey:
• RHOBMGYKCJRQTA-UHFFFAOYSA-N

• 1-(4-(Bromomethyl)phenyl)-3,5-dimethyl-1H-pyrazole is a useful research compound. Its molecular formula is C12H13BrN2 and its molecular weight is 265.15 g/mol. The purity is usually 95%.

(E)-5-chloro-2-(2-(phenyl(pyridin-2-yl)methylene)hydrazinyl)pyridine

In Stock

• CAS RN:
• 199596-05-9

• Formula:
• C17H13ClN4

• InChI:
• InChI=1S/C17H13ClN4/c18-14-9-10-16(20-12-14)21-22-17(13-6-2-1-3-7-13)15-8-4-5-11-19-15/h1-12H,(H,20,21)/b22-17+

• InChIKey:
• YHHFKWKMXWRVTJ-OQKWZONESA-N

• JIB-04 is a pyridine hydrazone that broadly inhibits Jumonji histone demethylases (IC50s values = 230, 340, 435, 445, 855 and 1,100 nM for JARID1A, JMJD2E, JMJD2B, JMJD2A, JMJD3, and JMJD2C, respectively). It does not inhibit histone deacetylases and has minimal effect on the iron-containing enzymes methylcytosine dioxygenase TET1 and hypoxia-inducible factor prolyl hydroxylase 2.1 JIB-04 inhibits Jumonji demethylase activity, alters gene expression, and blocks viability of cancer cells but not in patient-matched normal cells. It also inhibits Jumonji demethylase activity in cancer cells in vivo, resulting in reduced tumor burden and prolonged survival.
  Novel specific inhibitor of Jumonji demethylases
  JIB-04, also known as NSC 693627, is a Jumonji histone demethylase inhibitor. JIB-04 selectively blocks cancer cell growth in vitro and diminishes tumor growth in H358 and...

3-(1,3-Benzothiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-amine

In Stock

• CAS RN:
• 1006596-05-9

• Formula:
• C15H15N3S2

• InChI:
• InChI=1S/C15H15N3S2/c1-18-7-6-9-12(8-18)19-14(16)13(9)15-17-10-4-2-3-5-11(10)20-15/h2-5H,6-8,16H2,1H3

• InChIKey:
• YIFZSCDNJWDJOA-UHFFFAOYSA-N

• 3-(1,3-Benzothiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-amine is a useful research compound. Its molecular formula is C15H15N3S2 and its molecular weight is 301.4 g/mol. The purity is usually 95%.

4-ethyl-3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-5-((3-methylbenzyl)thio)-4H-1,2,4-triazole

In Stock

• CAS RN:
• 1014096-05-9

• Formula:
• C17H21N5OS

• InChI:
• InChI=1S/C17H21N5OS/c1-5-22-15(14-10-21(3)20-16(14)23-4)18-19-17(22)24-11-13-8-6-7-12(2)9-13/h6-10H,5,11H2,1-4H3

• InChIKey:
• QPYHCPZFVZOUEB-UHFFFAOYSA-N

• 4-ethyl-3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-5-((3-methylbenzyl)thio)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C17H21N5OS and its molecular weight is 343.45. The purity is usually 95%.

N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide

In Stock

• CAS RN:
• 1019096-05-9

• Formula:
• C18H20N4O4S

• InChI:
• InChI=1S/C18H20N4O4S/c1-11-7-16(20-17(23)9-24-2)22(21-11)18-19-13(10-27-18)12-5-6-14(25-3)15(8-12)26-4/h5-8,10H,9H2,1-4H3,(H,20,23)

• InChIKey:
• HLXBMGOOXOWNML-UHFFFAOYSA-N

• N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide is a useful research compound. Its molecular formula is C18H20N4O4S and its molecular weight is 388.4 g/mol. The purity is usually 95%.

4'-[(benzylamino)sulfonyl]-N-(4-chlorobenzyl)biphenyl-4-carboxamide

In Stock

• CAS RN:
• 1030096-05-9

• Formula:
• C23H23NO6

• InChI:
• InChI=1S/C23H23NO6/c1-23(2,3)30-20(25)14-29-22(27)19-13-24(15-9-11-16(28-4)12-10-15)21(26)18-8-6-5-7-17(18)19/h5-13H,14H2,1-4H3

• InChIKey:
• UASGPEIECATDCK-UHFFFAOYSA-N

• 4'-[(benzylamino)sulfonyl]-N-(4-chlorobenzyl)biphenyl-4-carboxamide is a useful research compound. Its molecular formula is C23H23NO6 and its molecular weight is 409.438. The purity is usually 95%.

4-(2-(1H-Pyrazol-1-YL)ethyl)morpholine

In Stock

• CAS RN:
• 1111096-05-9

• Formula:
• C9H15N3O

• InChI:
• InChI=1S/C9H15N3O/c1-2-10-12(3-1)5-4-11-6-8-13-9-7-11/h1-3H,4-9H2

• InChIKey:
• ARTZLKMWNRZIIH-UHFFFAOYSA-N

• 4-(2-(1H-Pyrazol-1-YL)ethyl)morpholine is a useful research compound. Its molecular formula is C9H15N3O and its molecular weight is 181.23 g/mol. The purity is usually 95%.

2-[Ethyl(4-fluorophenyl)amino]acetonitrile

In Stock

• CAS RN:
• 1247196-05-9

• Formula:
• C10H11FN2

• InChI:
• InChI=1S/C10H11FN2/c1-2-13(8-7-12)10-5-3-9(11)4-6-10/h3-6H,2,8H2,1H3

• InChIKey:
• BPDYCLFLGUJBPJ-UHFFFAOYSA-N

• 2-[Ethyl(4-fluorophenyl)amino]acetonitrile is a useful research compound. Its molecular formula is C10H11FN2 and its molecular weight is 178.21. The purity is usually 95%.

3-Bromo-4-(difluoromethyl)pyrazolo[1,5-a]pyridine

Usually In Stock

• CAS RN:
• 2248296-05-9

• Formula:
• C8H5BrF2N2

• InChI:
• InChI=1S/C8H5BrF2N2/c9-6-4-12-13-3-1-2-5(7(6)13)8(10)11/h1-4,8H

• InChIKey:
• QOMIZXJUQCZNOP-UHFFFAOYSA-N

• 3-Bromo-4-(difluoromethyl)pyrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C8H5BrF2N2 and its molecular weight is 247.043. The purity is usually 95%.

2-[1-(1-Methylpyrazolo[3,4-d]pyrimidin-4-yl)piperidin-4-yl]-6-phenylpyridazin-3-one

Usually In Stock

• CAS RN:
• 2379996-05-9

• Formula:
• C21H21N7O

• InChI:
• InChI=1S/C21H21N7O/c1-26-20-17(13-24-26)21(23-14-22-20)27-11-9-16(10-12-27)28-19(29)8-7-18(25-28)15-5-3-2-4-6-15/h2-8,13-14,16H,9-12H2,1H3

• InChIKey:
• LAEBUGQKMMREQJ-UHFFFAOYSA-N

• 2-[1-(1-Methylpyrazolo[3,4-d]pyrimidin-4-yl)piperidin-4-yl]-6-phenylpyridazin-3-one is a useful research compound. Its molecular formula is C21H21N7O and its molecular weight is 387.447. The purity is usually 95%.

5-Chloro-2-(2-(phenyl(pyridin-2-yl)methylene)hydrazinyl)pyridine

• CAS RN:
• 199596-05-9; 199596-24-2; 909077-07-2

• Formula:
• C17H13ClN4

• InChI:
• InChI=1S/C17H13ClN4/c18-14-9-10-16(20-12-14)21-22-17(13-6-2-1-3-7-13)15-8-4-5-11-19-15/h1-12H,(H,20,21)/b22-17-

• InChIKey:
• YHHFKWKMXWRVTJ-UHFFFAOYSA-N

• 5-Chloro-2-(2-(phenyl(pyridin-2-yl)methylene)hydrazinyl)pyridine is a useful research compound. Its molecular formula is C17H13ClN4 and its molecular weight is 308.77. The purity is usually 95%.